Cas no 1222008-25-4 (Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate)

• Product Name: Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate
• CAS No: 1222008-25-4
• MF: C₃₈H₇₆B₂F₆N₂
• MW: 696.635872840881
• MDL: MFCD28346956
• CID: 5018231
• Update Time: 2026-02-28

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylazanium;trifluoro-(3-trifluoroboranuidylphenyl)boranuide
• Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate

• MDL： MFCD28346956
• Inchi： 1S/2C16H36N.C6H4B2F6/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;9-7(10,11)5-2-1-3-6(4-5)8(12,13)14/h2*5-16H2,1-4H3;1-4H/q2*+1;-2
• InChI Key： PAWYADLBFMHKLT-UHFFFAOYSA-N
• SMILES： F[B-](C1C=CC=C([B-](F)(F)F)C=1)(F)F.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 24
• Complexity: 294
• Topological Polar Surface Area: 0

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature